![molecular formula C7H6cLNO2 B1664060 2-Chloro-6-nitrotoluene CAS No. 83-42-1](/img/structure/B1664060.png)
2-Chloro-6-nitrotoluene
Overview
Description
2-Chloro-6-nitrotoluene is a nitrotoluene that is toluene in which the hydrogens ortho- to the methyl group have been replaced by a chlorine and a nitro group . It is a low-melting (37 ℃) solid .
Synthesis Analysis
This compound has been used as a starting reagent in the synthesis of 4-chloroindole-3-acetic acid and its esters . It has also been used in the preparation of 2-chloro-6-aminobenzoic acid hydrochloride .Molecular Structure Analysis
The molecular formula of this compound is C7H6ClNO2 . It has a molecular weight of 171.58 . The InChIKey of the compound is XCSNRORTQRKCHB-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not mentioned in the search results, it is known to be used as a reagent in various syntheses .Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 34-36 °C (lit.) . It has a boiling point of 238 °C (lit.) . The compound has a density of 1.3±0.1 g/cm3 .Safety and Hazards
2-Chloro-6-nitrotoluene is harmful if swallowed and in contact with skin . It is toxic if inhaled and causes skin and eye irritation . It is also toxic to aquatic life with long-lasting effects . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
1-chloro-2-methyl-3-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCSNRORTQRKCHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1041263 | |
Record name | 1-Chloro-2-methyl-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1041263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
83-42-1 | |
Record name | 1-Chloro-2-methyl-3-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=83-42-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-6-nitrotoluene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000083421 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-CHLORO-6-NITROTOLUENE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=49147 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Benzene, 1-chloro-2-methyl-3-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Chloro-2-methyl-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1041263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-6-nitrotoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.342 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-CHLORO-6-NITROTOLUENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WEZ013857X | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary chemical transformations 2-chloro-6-nitrotoluene can undergo?
A1: this compound serves as a versatile precursor for synthesizing various compounds. Key transformations include:
- Catalytic Hydrogenation: This reaction facilitates the reduction of the nitro group to an amine, yielding 3-chloro-2-methylaniline. Research has explored the kinetics of this process using a palladium/carbon catalyst, demonstrating high selectivity with minimal dehalogenation [].
- Oxidation: Using nitric acid as an oxidant, this compound can be converted to 2-chloro-6-nitrobenzoic acid. This reaction typically employs sulfuric acid and vanadium pentoxide to achieve optimal conversion [].
- Chlorination: Studies have investigated the liquid-phase chlorination of this compound, revealing the influence of reaction temperature and molecular structure on the process. Notably, under specific conditions, complete substitution of the nitro group by chlorine is achievable [].
Q2: What are the applications of this compound in organic synthesis?
A: This compound serves as a key starting material for synthesizing various biologically active molecules. One notable example is the synthesis of 4-chloroindole-3-acetic acid (4-Cl-IAA) and its esters []. These compounds exhibit potent plant growth-regulating properties, including:
- Elongation Activity: 4-Cl-IAA and its esters demonstrate significant elongation activity in Avena coleoptiles, surpassing the activity of indole-3-acetic acid [].
- Root Growth Modulation: These compounds can both inhibit hypocotyl growth and stimulate lateral root formation in specific plant species [].
Q3: Have there been any studies on the photodissociation dynamics of this compound?
A: While specific details aren't available in the provided abstracts, one study mentions investigating the photodissociation dynamics of this compound in the gas phase using laser-induced fluorescence detection of OH radicals []. This suggests research interest in understanding the compound's behavior upon light exposure, which could be relevant to atmospheric chemistry or photochemical applications.
Q4: What synthetic routes are available for producing 2-chloro-6-amino-benzoic acid from this compound?
A: A novel method for synthesizing 2-chloro-6-amino-benzoic acid from this compound has been reported, involving the following steps []:
Q5: Can this compound be used to synthesize fluorinated aromatic compounds?
A: Yes, this compound serves as a precursor for synthesizing 2-chloro-6-fluorotoluene []. The synthesis involves a two-step process:
- Reduction: this compound is reduced to 3-chloro-2-methylaniline using iron powder in a ferrous chloride solution [].
- Diazotization and Fluorination: 3-chloro-2-methylaniline undergoes diazotization followed by reaction with fluoroboric acid to form a diazonium salt. Subsequent decomposition of this salt at 140°C yields 2-chloro-6-fluorotoluene [].
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